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Cat. No.: B15621836

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OICR-41103 is a potent and selective chemical probe for DCAF1 (DDB1-Cul4 associated factor

1), a substrate receptor for the CRL4 E3 ubiquitin ligase.[1][2][3] DCAF1 is implicated in

various cellular processes, including cell cycle regulation and protein degradation, and is a

target of interest in oncology and antiviral therapies.[2][3] The NanoBRET™ (Bioluminescence

Resonance Energy Transfer) assay is a proximity-based method used to measure the

engagement of a target protein by a small molecule within living cells.[4][5][6] This document

provides a detailed protocol for a NanoBRET™ target engagement assay to characterize the

interaction of OICR-41103 with the WD40 domain of DCAF1.

Principle of the Assay
The NanoBRET™ Target Engagement assay for OICR-41103 works on the principle of

competitive displacement.[6][7] The target protein, DCAF1 (specifically its WD40 domain), is

fused to NanoLuc® (NLuc) luciferase, a bright energy donor.[8] A fluorescently labeled tracer

molecule that binds to the DCAF1 WD40 domain acts as the energy acceptor. When the tracer

is bound to the NLuc-DCAF1 fusion protein, their close proximity allows for energy transfer
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from the NLuc donor to the fluorescent acceptor upon addition of the NLuc substrate,

generating a BRET signal.[4][5][9] When an unlabeled compound like OICR-41103 is

introduced, it competes with the tracer for binding to DCAF1.[6] This displacement of the tracer

leads to a decrease in the BRET signal in a dose-dependent manner, which can be used to

determine the potency of the test compound.[8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the DCAF1 signaling pathway and the experimental workflow

of the OICR-41103 NanoBRET assay.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/figure/llustration-of-pathways-controlled-by-DCAF1-The-DCAF1-regulatory-targets-reported-in-the_fig2_336924003
https://pmc.ncbi.nlm.nih.gov/articles/PMC10337664/
https://www.researchgate.net/figure/DCAF1-controls-T-cell-response-during-viral-infection-and-autoimmunity-a-b-1-106-of_fig3_289499738
https://www.benchchem.com/product/b15621836/docs?utm_src=pdf-body#application-notes-and-protocols-oicr-41103-nanobret-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC5472828/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10440347/
https://www.benchchem.com/product/b15621836/docs?utm_src=pdf-body#application-notes-and-protocols-oicr-41103-nanobret-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CRL4-DCAF1 E3 Ubiquitin Ligase Complex

EDVP E3 Ubiquitin Ligase Complex

DDB1

CUL4

DCAF1
(Substrate Receptor)

RBX1 Ubiquitination
catalyzes

Substrate Protein

recruits

EDD (UBR5)

DDB1DYRK2 DCAF1

recruits

Proteasomal
Degradation

leads to

OICR-41103

inhibits binding

Lentiviral Vpr

hijacks

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Transfect HEK293T cells with
N-terminal NanoLuc-tagged

DCAF1 (WD40) plasmid

2. Plate transfected cells
into a 384-well assay plate

3. Treat cells with fluorescent DCAF1 tracer
and varying concentrations of OICR-41103

4. Incubate for 1-2 hours

5. Add NanoBRET substrate and
Extracellular NanoLuc Inhibitor

6. Measure donor (450 nm) and
acceptor (610 nm) emissions

7. Calculate NanoBRET ratio and
determine EC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15621836/docs?utm_src=pdf-body-img#application-notes-and-protocols-oicr-41103-nanobret-assay
https://www.benchchem.com/product/b15621836?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. DCAF1-based PROTACs with activity against clinically validated targets overcoming
intrinsic- and acquired-degrader resistance - PMC [pmc.ncbi.nlm.nih.gov]

2. eubopen.org [eubopen.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Discovery of a Novel DCAF1 Ligand Using a Drug–Target Interaction Prediction Model:
Generalizing Machine Learning to New Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]

6. VprBP/DCAF1 Regulates the Degradation and Nonproteolytic Activation of the Cell Cycle
Transcription Factor FoxM1 - PMC [pmc.ncbi.nlm.nih.gov]

7. biorxiv.org [biorxiv.org]

8. Protocol for measuring BRAF autoinhibition in live cells using a proximity-based
NanoBRET assay - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: OICR-41103
NanoBRET Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621836/docs#application-notes-and-protocols-oicr-
41103-nanobret-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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